1-(4-methoxyphenyl)-3-[(3-methylphenyl)amino]-2-buten-1-one

• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-(3-methylanilino)but-2-en-1-one
• InChI: InChI=1S/C18H19NO2/c1-13-5-4-6-16(11-13)19-14(2)12-18(20)15-7-9-17(21-3)10-8-15/h4-12,19H,1-3H3/b14-12+
• InChI Key: BIOWSRMZBKELIN-WYMLVPIESA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=CC(=O)C2=CC=C(C=C2)OC)C
• Isomeric SMILES: CC1=CC(=CC=C1)N/C(=C/C(=O)C2=CC=C(C=C2)OC)/C
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

1-(4-methoxyphenyl)-3-[(3-methylphenyl)amino]-2-buten-1-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as methoxyphenylamino chalcone or MPAC. In

Mechanism of Action

The mechanism of action of MPAC is not fully understood, but it is believed to act through multiple pathways. It has been found to inhibit the activity of several enzymes involved in cancer cell proliferation, such as topoisomerase II and tyrosine kinase. MPAC has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, MPAC has been found to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
MPAC has been found to have several biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species, which can cause oxidative stress and damage to cells. MPAC has also been found to reduce the expression of several genes involved in cancer cell proliferation and inflammation. Additionally, MPAC has been found to induce changes in the expression of several proteins involved in cell signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using MPAC in lab experiments is its well-established synthesis method. Additionally, MPAC has been found to have potent anti-cancer and anti-inflammatory properties, making it a promising compound for further study. However, one limitation of using MPAC in lab experiments is its potential toxicity, as it has been found to induce cell death in non-cancerous cells at high concentrations.

Future Directions

There are several future directions for the study of MPAC. One area of focus could be the development of more potent and selective derivatives of MPAC for use as anti-cancer and anti-inflammatory agents. Additionally, the use of MPAC as a fluorescent probe for the detection of metal ions could be further explored. Further studies could also investigate the potential use of MPAC in combination with other drugs for the treatment of cancer and inflammation.

Synthesis Methods

The synthesis of MPAC involves the condensation of 4-methoxyacetophenone and 3-methyl-4-aminobenzaldehyde in the presence of a base catalyst. The resulting product is then subjected to a Claisen-Schmidt reaction to form MPAC. This synthesis method has been well established and has been used in several studies.

Scientific Research Applications

MPAC has been found to have potential applications in several scientific research areas. It has been studied for its anti-cancer properties, as it has been found to inhibit the proliferation of various cancer cell lines. MPAC has also been studied for its anti-inflammatory properties, as it has been found to reduce the production of pro-inflammatory cytokines. Additionally, MPAC has been studied for its potential use as a fluorescent probe for the detection of metal ions.